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Compound of Interest

Compound Name: 4-Quinazolinecarbonitrile

Cat. No.: B1212267 Get Quote

Disclaimer: Specific disposal procedures for 4-Quinazolinecarbonitrile are not readily

available in public documentation. The following guidelines are based on best practices for the

disposal of hazardous chemical waste and information available for structurally similar

compounds. Always consult with your institution's Environmental Health and Safety (EHS)

office for specific protocols and compliance with local, state, and federal regulations.

The primary and highly recommended method for the disposal of 4-Quinazolinecarbonitrile
and any contaminated materials is through a licensed hazardous waste disposal company.[1]

All materials that have come into contact with this compound should be treated as hazardous

chemical waste.[1][2]

Immediate Safety and Hazard Summary
While a specific Safety Data Sheet (SDS) for 4-Quinazolinecarbonitrile was not found, SDS

for similar quinazoline derivatives indicate potential hazards such as being harmful if swallowed

or in contact with skin. Therefore, appropriate personal protective equipment (PPE) is

mandatory when handling this compound. This includes, but is not limited to:

Chemical-resistant gloves (e.g., nitrile)[1]

Safety goggles and a face shield[1]

A properly fitted laboratory coat[1]
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Respiratory protection (e.g., N95 dust mask) if handling the compound as a powder outside

of a chemical fume hood[1]

Operational Plan for Waste Management
A systematic approach to waste management is crucial for ensuring laboratory safety and

environmental compliance.

1. Waste Identification and Segregation:

All waste containing 4-Quinazolinecarbonitrile, including the pure compound, contaminated

labware (e.g., vials, pipette tips, gloves), and solutions, must be classified as Hazardous

Chemical Waste.[1]

This waste stream should be segregated from other chemical wastes, especially strong

oxidizing agents, acids, and bases, unless compatibility has been confirmed.[1] Do not mix

halogenated and non-halogenated solvent wastes.

2. Waste Collection and Containerization:

Collect all waste in a dedicated, properly labeled, and sealed hazardous waste container.[1]

Wastes must be stored in containers made of a compatible material.[3]

All waste containers must have tightly fitting caps and be kept closed at all times except

when waste is actually being added.[3]

3. Labeling:

Each container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "4-Quinazolinecarbonitrile," and the approximate concentration or quantity.[1][2] Do

not use abbreviations or chemical formulas.[1]

4. Storage:

Store waste containers in a designated, well-ventilated, and secure satellite accumulation

area away from incompatible materials.[1]
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5. Disposal Procedure:

Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office

or a licensed hazardous waste disposal contractor to schedule a pickup.[1]

Documentation: Maintain a log of the waste generated, including the date, quantity, and

chemical composition.[1]

Handover: Ensure all containers are securely sealed and properly labeled before handing

them over to the disposal contractor.[1]

Incineration in a permitted hazardous waste incinerator is the preferred method of disposal.[1]

Landfill disposal is not recommended.[1] Under no circumstances should this chemical waste

be discharged into sewers or waterways.[4]

Disposal Workflow
The following diagram illustrates a general workflow for the proper disposal of 4-
Quinazolinecarbonitrile waste.
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Caption: General workflow for hazardous chemical waste disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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